Cas no 37764-38-8 (3-Phenanthrenepropanoic acid)

• Product Name: 3-Phenanthrenepropanoic acid
• CAS No: 37764-38-8
• MF: C₁₇H₁₄O₂
• MW: 250.291864871979
• CID: 1485940
• Update Time: 2024-08-24

3-Phenanthrenepropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenanthrenepropanoic acid
• phenanthrylpropionic acid

• Inchi： 1S/C17H14O2/c18-17(19)10-6-12-5-7-14-9-8-13-3-1-2-4-15(13)16(14)11-12/h1-5,7-9,11H,6,10H2,(H,18,19)
• InChI Key： VHRQYHAAKGLUGP-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C=C2)=CC=CC=3)=CC(CCC(O)=O)=C1

Computed Properties

• Exact Mass: 250.09942

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 476.7±14.0 °C(Predicted)
• PSA: 37.3
• pka: 4.59±0.10(Predicted)